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Compound of Interest

Compound Name: Nyasicol

Cat. No.: B13393369

Get Quote

For researchers, scientists, and professionals in drug development, understanding the

chemical and biological properties of novel natural products is paramount. Nyasicol, a
norlignan found in medicinal plants, presents an interesting subject for investigation. This

technical guide provides a comprehensive overview of the chemical structure of Nyasicol,
alongside the biological activities associated with its plant sources and related compounds, due

to the limited specific data on Nyasicol itself.

Chemical Structure and Properties of Nyasicol
Nyasicol is a natural product identified in plant species such as Molineria latifolia and

Curculigo capitulata.[1][2] Its chemical identity is defined by the following properties:
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Property Value Reference

Molecular Formula C₁₇H₁₆O₆ [1][2][3]

CAS Number 111518-95-7

Synonym

4,4'-[(4S,5R)-4,5-Dihydroxy-1-

pentyne-1,5-diyl]bis-1,2-

benzenediol

SMILES

--INVALID-LINK--

=C(O)C=C1)O">C@@H(O)C2

=CC(O)=C(O)C=C2

A related compound, Nyasicol 1,2-acetonide, has also been identified, possessing a distinct

molecular formula (C₂₀H₂₀O₆) and CAS number (1432057-64-1). Its IUPAC name is 4-[3-

[(4R,5R)-5-(3,4-dihydroxyphenyl)-2,2-dimethyl-1,3-dioxolan-4-yl]prop-1-ynyl]benzene-1,2-diol.

Biological Activities of Plant Sources and Related
Compounds
Direct studies on the biological activity of isolated Nyasicol are limited in the public domain.

However, the plant sources of Nyasicol, Molineria latifolia and Curculigo capitulata, have been

investigated for their medicinal properties. Extracts from these plants and compounds isolated

from them have demonstrated a range of biological effects.

The genus Curculigo is known for its traditional use in treating various ailments and its

chemical constituents have shown notable biological activities, including antidepressant, anti-

tumor, and anti-osteoporotic effects. A study on the chemical constituents of Curculigo

capitulata identified a compound with the same molecular formula as Nyasicol (C₁₇H₁₆O₆) that

exhibited significant neuroprotective effects against glutamate-induced cell death in SH-SY5Y

cells. This neuroprotective activity was suggested to be mediated through the regulation of the

Nrf2/HO-1 signaling pathway.

Extracts from Molineria latifolia have been reported to possess antioxidant and anti-diabetic

properties. The antioxidant activity is attributed to its ability to scavenge free radicals.
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Experimental Protocols
Detailed experimental protocols for the specific isolation and biological testing of Nyasicol are

not readily available. However, a general methodology for the isolation of norlignans from plant

material can be described as follows:

General Protocol for the Isolation of Norlignans from Plant Material

Extraction: The dried and powdered plant material (e.g., rhizomes of Curculigo capitulata) is

subjected to extraction with a suitable solvent, typically methanol or ethanol, at room

temperature. The extraction process is repeated multiple times to ensure the complete

recovery of secondary metabolites.

Solvent Partitioning: The resulting crude extract is concentrated under reduced pressure and

then suspended in water. This aqueous suspension is sequentially partitioned with solvents

of increasing polarity, such as n-hexane, chloroform, ethyl acetate, and n-butanol. This step

aims to separate compounds based on their polarity.

Chromatographic Separation: The fractions obtained from solvent partitioning are subjected

to various chromatographic techniques for further purification. These techniques may

include:

Column Chromatography: Using silica gel or Sephadex LH-20 as the stationary phase and

a gradient of solvents (e.g., a mixture of chloroform and methanol) as the mobile phase.

Preparative High-Performance Liquid Chromatography (HPLC): For the final purification of

the isolated compounds.

Structure Elucidation: The chemical structure of the purified compounds, such as Nyasicol,
is determined using spectroscopic methods, including Nuclear Magnetic Resonance (NMR)

spectroscopy (¹H NMR, ¹³C NMR, COSY, HMQC, and HMBC) and Mass Spectrometry (MS).

Potential Signaling Pathway
While the specific signaling pathways modulated by Nyasicol have not been elucidated,

research on other constituents of Curculigo capitulata provides some insights. For instance, a

compound with neuroprotective effects isolated from this plant was found to act via the
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Nrf2/HO-1 pathway. The following diagram illustrates a simplified representation of this

pathway.
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Caption: The Nrf2/HO-1 signaling pathway, a potential target for neuroprotective compounds.

This pathway is a critical cellular defense mechanism against oxidative stress. Under normal

conditions, the transcription factor Nrf2 is bound to Keap1 in the cytoplasm. In the presence of

oxidative stress, Nrf2 dissociates from Keap1, translocates to the nucleus, and binds to the

Antioxidant Response Element (ARE), leading to the transcription of antioxidant enzymes like

Heme Oxygenase-1 (HO-1). Compounds that can activate this pathway may offer therapeutic

benefits in conditions associated with oxidative stress, such as neurodegenerative diseases.

Given the neuroprotective effects observed for a related compound from Curculigo capitulata, it

is plausible that Nyasicol could also interact with this or similar pathways. However, further

experimental validation is required to confirm this hypothesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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